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Compound of Interest

5-bromo-3,4-dihydro-2(1H)-
Compound Name:

Quinazolinone
CAS No.: 1103395-95-4
Cat. No.: B2797609

Get Quote

\ J

The 5-Bromo Quinazolinone Pivot: Structural Dynamics, Synthesis, and Pharmacophore
Expansion

Executive Summary

The quinazolin-4(3H)-one scaffold is a privileged structure in medicinal chemistry, serving as
the backbone for numerous EGFR inhibitors, anticonvulsants, and antimicrobial agents. While
the 6- and 7-positions are frequently exploited due to synthetic accessibility, the 5-bromo
substituted quinazolinone represents a unique and underutilized vector.

The 5-position is chemically distinct due to the peri-interaction with the C4-carbonyl group. This
guide analyzes the structural consequences of this substitution, provides a validated
regioselective synthetic protocol, and outlines strategies to overcome the steric penalties
inherent to functionalizing this position.

Structural Analysis & The "Peri-Effect"
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The 5-bromo substituent is not merely a handle for functionalization; it is a structural
determinant that alters the electronic and steric landscape of the core.

Steric Compression and Carbonyl Geometry

Unlike the 6-, 7-, or 8-positions, a bromine atom at C5 resides in the "bay region" of the fused
ring system, directly adjacent to the C4 carbonyl oxygen.

 Van der Waals Radii Clash: The van der Waals radius of Bromine (1.85 A) and Oxygen (1.52
A) creates significant steric compression.

o Conformational Locking: In 3-substituted derivatives (e.g., 3-phenyl-5-bromoquinazolinone),
this steric pressure restricts rotation around the N3-C(phenyl) bond, often locking the
molecule into a non-planar conformation. This is critical for designing atropisomeric
inhibitors.

Halogen Bonding (XB) Potential

X-ray crystallographic studies of 5-bromoquinazolinones reveal that the C5-Br bond often
exhibits a "sigma-hole"—a region of positive electrostatic potential opposite the C-Br bond.

 Directionality: The C5-Br...O/N interactions are highly directional (165°-180°).

o Crystal Packing: The Br atom frequently engages in intermolecular halogen bonding with the
carbonyl oxygen of neighboring molecules, creating robust supramolecular synthons that
influence solubility and melting point.

Regioselective Synthesis

Achieving the 5-bromo substitution pattern requires precise regiocontrol. Direct bromination of
guinazolinone typically yields the 6-bromo isomer (electrophilic aromatic substitution favoring
the para-position to the activating nitrogen). Therefore, a de novo ring construction strategy is
required.

Validated Route: The Anthranilic Acid Cyclization

The most reliable method utilizes 2-amino-6-bromobenzoic acid (6-bromoanthranilic acid) as
the starting material.
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Note on Precursor Availability: 2-amino-6-bromobenzoic acid is less common than its 3-bromo
(yields 8-bromo product) or 5-bromo (yields 6-bromo product) isomers. Verification of the
starting material via NMR is mandatory to prevent regio-isomeric contamination.
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Figure 1: Regioselective synthesis pathway ensuring the bromine atom is locked at the C5
position.

Functionalization Strategies (The "Pivot")

Functionalizing the C5-Br position is chemically challenging due to the steric hindrance from
the C4-carbonyl. Standard Suzuki-Miyaura conditions often fail or proceed sluggishly compared
to C6 or C7 analogs.

Overcoming Steric Deactivation

» Catalyst Selection: Use Pd-catalysts with bulky, electron-rich phosphine ligands (e.qg.,
Pd(dppf)Cl2 or XPhos Pd G2) to facilitate oxidative addition into the sterically crowded C5-Br
bond.

e Solvent Systems: High-boiling solvents (1,4-dioxane or toluene) are often required to
overcome the activation energy batrrier.

Decision Matrix for C5 Functionalization
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Figure 2: Strategic workflow for overcoming steric barriers at the C5 position.
Experimental Protocols

Protocol A: Synthesis of 5-Bromoquinazolin-4(3H)-one

o Objective: Regioselective construction of the core.
e Scale: 10 mmol.

Materials:

e 2-Amino-6-bromobenzoic acid (2.16 g, 10 mmol)
e Formamide (10 mL, excess)

o Ammonium acetate (0.77 g, 10 mmol) — Catalyst

Procedure:
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e Setup: Charge a 50 mL round-bottom flask with 2-amino-6-bromobenzoic acid, ammonium
acetate, and formamide.

e Reaction: Heat the mixture to 140-150 °C for 6 hours. Monitor via TLC (EtOAc:Hexane 1:1).
The starting material (acid) is polar; the product will be less polar.

o Work-up: Cool the reaction mixture to room temperature. Pour the dark solution into crushed
ice (100 g).

« |solation: A precipitate will form immediately. Stir for 30 minutes. Filter the solid under
vacuum.[1]

 Purification: Recrystallize from ethanol.
 Validation:

o 1H NMR (DMSO-d6): Look for the singlet at ~8.1 ppm (H2). The aromatic region should
show a distinctive ABC pattern (tri-substituted benzene ring). Crucially, H6 and H8 will
appear as doublets, and H7 as a triplet (or dd), confirming the 5-substitution pattern.

Protocol B: Suzuki Cross-Coupling at C5 (Sterically
Demanding)

o Objective: Install a phenyl ring at the hindered 5-position.
Procedure:

e Degassing: Suspend 5-bromoquinazolinone (1.0 eq), Phenylboronic acid (1.2 eq), and
K2COs (2.0 eq) in 1,4-dioxane/H20 (4:1). Sparge with Argon for 15 mins.

o Catalyst Addition: Add Pd(dppf)Cl2-DCM (5 mol%). Note: Standard Pd(PPhs)4 often fails here
due to thermal instability at the required temperatures.

e Heating: Heat to 100 °C (or 120 °C in Microwave) for 12 hours.

o Work-up: Dilute with EtOAc, wash with brine, dry over Na2SOa. Purify via flash
chromatography.
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Data & Comparison

Table 1. Comparative Reactivity of Bromo-Quinazolinones

Posit Steric Electronic Rec. Catalyst Primary
osition
Environment Effect (N-atom) System Challenge
High (Peri- Pd(dppf)Cl2 / Steric hindrance;
5-Bromo Moderate N
carbonyl) XPhos solubility
Regioselectivity
6-Bromo Low Low Pd(PPhs)a during
bromination
High Pd(OAc)2 / Electronic
7-Bromo Low _ _ o
(Conjugation) SPhos deactivation
High (Alpha- )
8-Bromo Moderate . Pdzdbas / BINAP  Chelation to N1
nitrogen)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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